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Compound of Interest

Compound Name:
(2-Methyl-1H-imidazol-4-

yl)methanol

Cat. No.: B1354219 Get Quote

This guide provides essential safety and logistical information for handling (2-Methyl-1H-
imidazol-4-yl)methanol, tailored for researchers, scientists, and drug development

professionals. It includes detailed operational procedures and disposal plans to ensure

laboratory safety and regulatory compliance.

Hazard Identification and Classification
(2-Methyl-1H-imidazol-4-yl)methanol and related imidazole compounds present several

potential hazards.[1] It is classified as causing skin and serious eye irritation, and may cause

respiratory irritation.[2] It is also considered harmful if swallowed or in contact with skin.[2]

Hazard Summary for Related Imidazole Compounds:
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Hazard
Classification

Category GHS Code Description

Acute Toxicity, Oral Category 4 H302
Harmful if swallowed.

[1]

Acute Toxicity, Dermal Category 4 H312
Harmful in contact

with skin.[1]

Skin Irritation Category 2 H315
Causes skin irritation.

[1][2]

Serious Eye Irritation Category 2 H319
Causes serious eye

irritation.[2]

Specific target organ

toxicity (single

exposure)

Category 3 H335
May cause respiratory

irritation.[2]

This data is based on closely related benzimidazole compounds and should be used as a

reference.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound to minimize

exposure.[3]
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PPE Category Specifications Rationale

Eye/Face Protection
ANSI Z87.1-compliant safety

goggles or a face shield.[3][4]

Protects against splashes and

dust, preventing serious eye

irritation.[5][6]

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile rubber).[3][5]

Prevents skin contact, which

can be harmful.[1] Gloves

should be inspected for

pinholes before use.[3]

Skin & Body Protection

A chemically compatible

laboratory coat that extends to

the wrists, full-length pants,

and closed-toe shoes.[3]

Prevents accidental skin

exposure. Contaminated

clothing should be removed

immediately.[3][7]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator if dust or aerosols

are generated.[2][8]

Required when engineering

controls cannot maintain

exposure below limits or if

irritation occurs.[8]

Engineering Controls and Safe Handling
Proper engineering controls are the primary line of defense in minimizing exposure.

Ventilation: Always handle this chemical in a well-ventilated area.[7][8][9] A certified

laboratory chemical fume hood is required to control emissions at the source.[3][8] Eyewash

stations and safety showers must be located near the workstation.[7][8]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[3][6]

Do not breathe dust or aerosols.[7][8]

Wash hands thoroughly after handling and before breaks.[3][4]

Do not eat, drink, or smoke in the work area.[4][9]
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Keep containers tightly closed when not in use.[8][9]

Storage:

Store in a cool, dry, and well-ventilated place away from direct sunlight.[3][8][9]

Store locked up.[2][7]

Keep away from incompatible materials such as strong oxidizing agents and acids.[4][8]

First Aid and Emergency Procedures
Immediate action is critical in the event of an exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[7][8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[7][8] Seek

medical attention if irritation occurs.[7]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open.[6][8] Remove

contact lenses if present and easy to do.[9]

Seek immediate medical attention.[8][9]

Ingestion

Do NOT induce vomiting.[8] Rinse mouth with

water.[8][9] Call a physician or poison control

center immediately.[9]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.
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Waste Segregation: Collect waste material in a dedicated, properly labeled, and sealed

container made of a compatible material.[1] The container must be clearly marked as

"Hazardous Waste" with the full chemical name.[1]

Disposal Method: Dispose of contents and containers in accordance with all applicable local,

regional, and national regulations.[9] This should be done through an approved waste

disposal plant.[2][7]

Container Decontamination: Empty containers are considered hazardous waste unless

properly decontaminated.[1] Triple-rinse the container, collecting the rinsate as hazardous

waste.[1] Puncture the rinsed container to prevent reuse.[1]

Procedural Workflow Diagram
The following diagram outlines the standard workflow for safely handling (2-Methyl-1H-
imidazol-4-yl)methanol.

Safe Handling and Emergency Response Workflow

Preparation

Handling

Post-Handling

Emergency Response

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Verify Engineering Controls
(Fume Hood, Eyewash Station)

3. Handle Chemical
in Fume Hood

Proceed

4. Store Properly or
Prepare for Disposal Spill or Exposure Event

If Incident Occurs

5. Decontaminate Work Area

Proceed

6. Dispose of Waste
(Chemical & PPE)

7. Doff PPE & Wash Hands

Provide Immediate First Aid
(Shower/Eyewash)

Notify Supervisor &
Seek Medical Attention
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Click to download full resolution via product page

Caption: Workflow for handling (2-Methyl-1H-imidazol-4-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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